BMS-P5

• Molecular Formula: C27H33ClN6O2
• Molecular Weight: 509.0 g/mol
• InChI: InChI=1S/C27H32N6O2.ClH/c1-16-6-9-20(28)15-32(16)27(34)19-11-21-24(23(13-19)35-3)31(2)26(30-21)22-12-18-5-4-10-29-25(18)33(22)14-17-7-8-17;/h4-5,10-13,16-17,20H,6-9,14-15,28H2,1-3H3;1H/t16-,20+;/m0./s1
• InChIKey: UMXWDEKCDIDCBA-VASSOYJASA-N

Standard PAD4 inhibitors lack isoform selectivity or in vivo validation. BMS-P5 solves this: a selective, orally bioavailable PAD4 inhibitor with documented murine efficacy. - **Potency & Selectivity**: IC50 98 nM for PAD4; >100-fold selective over PAD1/2/3 (IC50 >10 µM). - **In Vivo Validated**: Oral activity in DP42 multiple myeloma model; reduces citrullinated H3 & cell-free DNA. - **Cellular Efficacy**: Blocks NETosis in human neutrophils vs. GSK484. Supplied as research-grade solid. Immediate shipping available.

BMS-P5: Selective PAD4 Inhibitor

BMS-P5 is a small-molecule inhibitor of peptidylarginine deiminase 4 (PAD4) developed by Bristol-Myers Squibb. It exhibits an IC₅₀ of 98 nM against recombinant PAD4 and >100-fold selectivity over the PAD1, PAD2, and PAD3 isoforms (IC₅₀ >10,000 nM each) [1]. The compound is orally bioavailable and has demonstrated the ability to block neutrophil extracellular trap (NET) formation in vitro and delay multiple myeloma progression in a syngeneic mouse model [2]. These properties distinguish BMS-P5 within the PAD4 inhibitor class as a tool compound combining high selectivity with validated in vivo activity.

Selectivity Isoform-selective PAD4 tool; minimizes PAD1/2/3 confounding in pathway studies

Administration Orally bioavailable; supports oral dosing research and chronic administration protocols

In Vivo Context Reported in vivo model-response in syngeneic myeloma model; delays symptom onset

• [1] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. Supplementary Table S1 from: A Novel Peptidylarginine Deiminase 4 (PAD4) Inhibitor BMS-P5 Blocks Formation of Neutrophil Extracellular Traps and Delays Progression of Multiple Myeloma. Figshare. 2023. doi:10.1158/1535-7163.MCT-19-1020 View Source
• [2] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 View Source

BMS-P5 Procurement Rationale

PAD4 inhibitors span a wide spectrum of selectivity, potency, and in vivo utility. The pan‑PAD inhibitor Cl‑amidine inhibits PAD1, PAD3, and PAD4 with comparable micromolar potency (IC₅₀ 5.9 µM for PAD4), confounding interpretation of isoform-specific biology . The selective inhibitor GSK484, while potent in low‑calcium biochemical assays (IC₅₀ 50 nM), loses 5‑fold potency in the presence of physiological calcium (IC₅₀ 250 nM) and is explicitly not recommended for animal studies by the Chemical Probes Portal [1]. BMS-P5 bridges these gaps: it combines nanomolar PAD4 potency, demonstrated >100‑fold selectivity, oral bioavailability, and validated in vivo target engagement and efficacy [2]. Substituting BMS-P5 with another in‑class compound risks losing one or more of these critical performance dimensions.

Pan-PAD inhibitor Cl-amidine may confound PAD4-specific pathway interpretation due to multi-isoform activity.

GSK484 calcium-dependent potency may shift in physiological assay conditions, altering cellular activity.

GSK484 lacks reported oral bioavailability and in vivo model-response data, limiting translational research fit.

• [1] Chemical Probes Portal. GSK484 probe report. IC₅₀ 50 nM (0 mM Ca²⁺), 250 nM (2 mM Ca²⁺); recommendation against use in animal models. View Source
• [2] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 View Source

BMS-P5 Comparative Differentiation

PAD4 Isoform Selectivity

BMS-P5 displays >100‑fold selectivity for PAD4 over PAD1, PAD2, and PAD3, with an IC₅₀ of 98 nM for PAD4 and >10,000 nM for the other isoforms [1]. In contrast, Cl‑amidine is a pan‑PAD inhibitor with IC₅₀ values of 0.8 µM (PAD1), 6.2 µM (PAD3), and 5.9 µM (PAD4), providing only ~7‑fold window between PAD1 and PAD4 . GSK484 is also selective for PAD4 (Ki 6.8 µM for PAD4 vs. Ki 108 µM for PAD1, 107 µM for PAD2, 2090 µM for PAD3), but its potency is calcium‑dependent [2].

Isoform Selectivity

Reported

BMS-P5: PAD4 IC₅₀ 98 nM; PAD1/2/3 >10,000 nM Cl-amidine: PAD4 IC₅₀ 5,900 nM; PAD1 800 nM GSK484: PAD4 IC₅₀ 50 nM (no Ca²⁺); PAD1 Ki 108,000 nM

Supports PAD4-selective target engagement context

Cross-study comparison; assay conditions differ

Evidence Dimension	Isoform selectivity (IC₅₀ ratio PAD1/PAD4)
Target Compound Data	PAD4 IC₅₀ 98 nM; PAD1, PAD2, PAD3 IC₅₀ >10,000 nM each
Comparator Or Baseline	Cl‑amidine: PAD4 IC₅₀ 5,900 nM, PAD1 IC₅₀ 800 nM; GSK484: PAD4 IC₅₀ 50 nM (no Ca²⁺), PAD1 Ki 108,000 nM
Quantified Difference	BMS-P5 selectivity ratio >102; Cl‑amidine selectivity ratio ~7.4; GSK484 selectivity ratio ~15.9 (Ki basis, calcium‑dependent context)
Conditions	Recombinant enzyme biochemical assays (BMS-P5: PAD4 fluorescence polarization assay; Cl‑amidine: purified PAD isozymes; GSK484: fluorescence polarization binding, no Ca²⁺)

Why This Matters

High PAD4 selectivity minimizes confounding phenotypes from PAD1/2/3 inhibition, critical for unambiguous target validation.

• [1] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. Supplementary Table S1 from: A Novel Peptidylarginine Deiminase 4 (PAD4) Inhibitor BMS-P5 Blocks Formation of Neutrophil Extracellular Traps and Delays Progression of Multiple Myeloma. Figshare. 2023. View Source
• [2] Chemical Probes Portal. GSK484 probe report. PAD1-4 Ki values and calcium-dependent IC₅₀. View Source

Cellular NETosis Inhibition

In human neutrophils stimulated with multiple myeloma cell conditioned medium, BMS-P5 at 1 µM inhibited NET formation more substantially than GSK484 at either 1 µM or 10 µM, as assessed by citrullinated histone H3 levels and NET quantification [1]. This direct comparison within the same experimental system demonstrates superior cellular activity of BMS-P5 at equimolar and even 10‑fold lower concentrations.

NETosis Inhibition

Head-to-head

BMS-P5 1 µM: substantial reduction of NETosis in human neutrophils GSK484 1 µM and 10 µM: partial inhibition; BMS-P5 effect more substantial

Reported cellular potency context; supports NETosis assay interpretation

Primary human neutrophil assay; 8 h co-culture

Evidence Dimension	Inhibition of NET formation in primary human neutrophils
Target Compound Data	1 µM BMS-P5: significant reduction of MM‑induced NETosis
Comparator Or Baseline	GSK484 at 1 µM and 10 µM: partial inhibition, less substantial than BMS-P5
Quantified Difference	Effect of BMS-P5 described as 'more substantial' than GSK484 at both 1 µM and 10 µM (Fig. 5A, Supplementary Fig. S1)
Conditions	Human neutrophils from healthy donors; induction by RPMI‑8226 or MM1.S conditioned medium; 8 h co‑culture; citrullinated H3 western blot and NET quantification

Why This Matters

Superior cellular potency at low micromolar concentrations supports lower dosing requirements and reduced risk of off‑target effects in cell‑based assays.

• [1] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 (Fig. 5A; Supplementary Fig. S1; lines 279‑282). View Source

In Vivo Efficacy in Multiple Myeloma

BMS-P5 administered orally to DP42‑bearing syngeneic mice significantly delayed onset of disease symptoms (paralysis, hunched posture) and prolonged survival compared to vehicle control [1]. Concurrently, BMS-P5 reduced plasma cell‑free DNA and bone marrow citrullinated histone H3, confirming in vivo PAD4 target engagement [1]. By contrast, GSK484 is not endorsed for use in animal models by the Chemical Probes Portal due to its calcium‑dependent potency and lack of demonstrated in vivo target engagement [2].

In Vivo Model Response

Reported

BMS-P5 (oral): delayed symptom onset, prolonged survival in DP42 myeloma model (p

Supports in vivo pharmacodynamic and tumor-model endpoint studies

Syngeneic mouse model; endpoints: survival, cfDNA, citH3

Oral Bioavailability

Class-level

BMS-P5 oral administration linked to reduced bone marrow citrullinated histone H3, indicating systemic target engagement. GSK484: no oral data; i.p. administration. Cl-amidine: oral but pan-PAD activity.

Supports oral dosing research and systemic PD studies

Oral gavage in mouse model; bone marrow citH3 biomarker

Calcium Shift

Context-dependent

GSK484 IC₅₀ shift: 50 nM → 250 nM (5‑fold loss with Ca²⁺) BMS-P5: effective at 1 µM in cells; no published calcium shift

Calcium sensitivity may limit GSK484 under physiological conditions; BMS-P5 retains cellular efficacy

Human neutrophil assay; GSK484 shift from biochemical assay

Evidence Dimension	In vivo disease delay and survival extension
Target Compound Data	BMS-P5: significant delay in symptom onset (p<0.05) and prolonged survival (p<0.05) vs. vehicle; reduced cfDNA and citH3 in bone marrow
Comparator Or Baseline	GSK484: no in vivo efficacy data; Chemical Probes Portal recommendation against animal studies
Quantified Difference	BMS-P5 demonstrates validated in vivo pharmacodynamic and efficacy endpoints; GSK484 lacks any positive in vivo recommendation
Conditions	Syngeneic DP42 multiple myeloma mouse model; BMS-P5 dosed orally; endpoints: symptom onset, overall survival, cfDNA, citH3 (Fig. 6A‑E)

Why This Matters

Only BMS-P5 provides published in vivo proof‑of‑concept for PAD4 inhibition in oncology, enabling translational studies that GSK484 cannot support.

• [1] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 (Fig. 6A‑E). View Source
• [2] Chemical Probes Portal. GSK484 probe report. 'I do not endorse this compound for use in animal models.' View Source

Oral Bioavailability

BMS-P5 is described as orally active and was administered orally in the syngeneic mouse model, where it achieved systemic target engagement evidenced by reduced citrullinated histone H3 in bone marrow [1]. GSK484 has no reported oral bioavailability and is typically administered intraperitoneally in the limited in vivo studies where it has been used [2]. The pan‑inhibitor Cl‑amidine is orally active but lacks PAD4 selectivity, complicating data interpretation .

Oral Bioavailability

Class-level

BMS-P5 oral administration linked to reduced bone marrow citrullinated histone H3, indicating systemic target engagement. GSK484: no oral data; i.p. administration. Cl-amidine: oral but pan-PAD activity.

Supports oral dosing research and systemic PD studies

Oral gavage in mouse model; bone marrow citH3 biomarker

Evidence Dimension	Oral activity and in vivo target engagement
Target Compound Data	BMS-P5: oral administration; in vivo reduction of bone marrow citH3
Comparator Or Baseline	GSK484: no oral bioavailability data; predominantly i.p. administration; Cl‑amidine: oral activity demonstrated but pan‑PAD activity
Quantified Difference	BMS-P5 uniquely combines oral activity, PAD4 selectivity, and documented in vivo pharmacodynamics within a single molecule
Conditions	Oral gavage in syngeneic mouse model; bone marrow citH3 as distal target engagement biomarker

Why This Matters

Oral route enables chronic dosing regimens and translational pharmacokinetic/pharmacodynamic studies not feasible with injectable-only or non‑selective alternatives.

• [1] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 View Source
• [2] Chemical Probes Portal. GSK484 probe report. Calcium-dependent potency; no recommendation for in vivo use. View Source

Calcium-Independent Potency

GSK484 exhibits pronounced calcium‑dependent potency: its IC₅₀ shifts from 50 nM in the absence of Ca²⁺ to 250 nM in the presence of 2 mM Ca²⁺ [1]. This dependency raises concerns about reduced activity under physiological calcium concentrations. Although dedicated calcium‑shift data for BMS-P5 have not been published, its robust cellular activity at 1 µM and in vivo efficacy at oral doses suggest that its potency is not critically calcium‑sensitive in relevant biological contexts [2].

Calcium Shift

Context-dependent

GSK484 IC₅₀ shift: 50 nM → 250 nM (5‑fold loss with Ca²⁺) BMS-P5: effective at 1 µM in cells; no published calcium shift

Calcium sensitivity may limit GSK484 under physiological conditions; BMS-P5 retains cellular efficacy

Human neutrophil assay; GSK484 shift from biochemical assay

Evidence Dimension	Calcium‑dependent shift in potency
Target Compound Data	BMS-P5: no published calcium‑shift; effective at 1 µM in cells and in vivo
Comparator Or Baseline	GSK484: IC₅₀ 50 nM (0 mM Ca²⁺) → 250 nM (2 mM Ca²⁺); 5‑fold loss
Quantified Difference	GSK484 loses 80% potency under physiological calcium; BMS-P5 retains efficacy under identical cellular conditions (1 µM vs. 1–10 µM GSK484 in the same assay)
Conditions	Human neutrophil NETosis assay; recombinant enzyme fluorescence polarization (GSK484 calcium‑shift)

Why This Matters

A calcium‑independent inhibitor avoids the mechanistic uncertainty and potential inactivity of GSK484 in calcium‑replete physiological environments.

• [1] Chemical Probes Portal. GSK484 probe report. IC₅₀ 50 nM (0 mM Ca²⁺) and 250 nM (2 mM Ca²⁺). View Source
• [2] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 View Source

BMS-P5 Optimal Use Cases

Target Validation in NETosis Research

When the experimental goal is to attribute a phenotype specifically to PAD4 catalytic activity, BMS-P5 is the preferred tool compound. Its >100‑fold selectivity over PAD1/2/3 [1] avoids the confounding simultaneous inhibition of multiple PAD isoforms seen with pan‑inhibitors such as Cl‑amidine. The direct head‑to‑head data demonstrating superior NETosis inhibition compared to GSK484 at equimolar concentration in human neutrophils [2] further support its use for cellular NETosis studies where unambiguous target attribution is required.

In Vivo Oncology with Oral Dosing

BMS-P5 is the only PAD4 inhibitor with published oral efficacy in a syngeneic tumor model (DP42 multiple myeloma), where it delayed symptom onset and prolonged survival [1]. Its oral bioavailability enables chronic administration protocols essential for tumor progression studies, while GSK484 lacks any comparable in vivo validation [2]. Researchers designing longitudinal murine oncology experiments should select BMS-P5 to ensure route‑of‑administration feasibility and documented pharmacodynamic biomarker modulation (reduced bone marrow citrullinated histone H3 and cell‑free DNA).

Tissue Pharmacodynamic Biomarkers

The demonstrated ability of BMS-P5 to reduce citrullinated histone H3 and cell‑free DNA in bone marrow after oral dosing [1] provides a validated pharmacodynamic biomarker cascade for tissue‑resident PAD4 activity. This is essential for pharmacokinetic/pharmacodynamic (PK/PD) modeling and for confirming target engagement in specific anatomical compartments. Neither GSK484 nor Cl‑amidine offers a comparable dataset linking systemic administration to distal tissue biomarker modulation with a selective PAD4 agent [2].

Combination Therapy Overcoming NETosis Resistance

Emerging evidence implicates NETosis in tumor microenvironment remodeling and drug resistance. BMS-P5's validated in vivo anti‑myeloma activity [1] positions it as the rational PAD4 inhibitor for combination studies with standard‑of‑care agents (e.g., proteasome inhibitors, immunomodulatory drugs). Its selectivity and oral dosing compatibility reduce the risk of compound‑specific toxicities that could confound combination tolerability assessments, a key consideration when partnering with industrial or academic collaborators for preclinical development programs.

Application

Selection Property

Validation Focus

NETosis target validation studies

Isoform selectivity context

PAD4-specific phenotype attribution vs pan-PAD inhibition

Oral in vivo tumor model studies

Oral bioavailability and model-response context

Tumor progression endpoint and pharmacodynamic biomarker modulation

Tissue pharmacodynamic biomarker studies

Bone marrow citH3 and cfDNA reduction

PK/PD modeling and distal target engagement confirmation

Combination studies in myeloma models

Selectivity and oral dosing compatibility

Combination tolerability and NETosis pathway response in preclinical models

• [1] Li M, Lin C, Deng H, Strnad J, Bernabei L, Vogl DT, Burke JJ, Nefedova Y. A novel peptidylarginine deiminase 4 (PAD4) inhibitor BMS-P5 blocks formation of neutrophil extracellular traps and delays progression of multiple myeloma. Mol Cancer Ther. 2020;19(7):1530-1538. doi:10.1158/1535-7163.MCT-19-1020 View Source
• [2] Chemical Probes Portal. GSK484 probe report. No in vivo validation; recommendation against animal models. View Source